Cas no 2391-80-2 (N-butylbutan-1-amine; (dibutylamino)methanedithioic acid)

• Product Name: N-butylbutan-1-amine; (dibutylamino)methanedithioic acid
• CAS No: 2391-80-2
• MF: C₁₇H₃₈N₂S₂
• MW: 334.627022266388
• CID: 278721
• PubChem ID: 102252
• Update Time: 2025-04-19

N-butylbutan-1-amine; (dibutylamino)methanedithioic acid Chemical and Physical Properties

Names and Identifiers

• N-butylbutan-1-amine,dibutylcarbamodithioic acid
• (dibutylamino)methanedithioic acid
• AC1L2SGS
• AG-E-70429
• Carbamodithioic acid, dibutyl-, compd. with N-butyl-1-butanamine (1:1)
• CTK1A5938
• Dibutylammonium dibutyldithiocarbamate
• dibutylcarbamodithioic acid - N-butylbut
• di-n-butylammonium di-n-butyldithiocabamate
• Di-n-butylammonium di-n-butyldithiocarbamate
• EINECS 219-242-5
• N,N-Dibutylammonium-N,N-dibutyl-dithiocarbamat
• N-butylbutan-1-amine
• DTXSID30883843
• 2391-80-2
• N-butylbutan-1-amine; (dibutylamino)methanedithioic acid

• Inchi： 1S/C9H19NS2.C8H19N/c1-3-5-7-10(9(11)12)8-6-4-2;1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3,(H,11,12);9H,3-8H2,1-2H3
• InChI Key： YPQOCKOIFRNBQW-UHFFFAOYSA-N
• SMILES： SC(N(CCCC)CCCC)=S.N(CCCC)CCCC

Computed Properties

• Exact Mass: 334.24794
• Monoisotopic Mass: 334.24764157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 19.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines